Cas no 1227068-84-9 (2-(4,4-Difluorocyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4,4-Difluorocyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1227068-84-9
• MF: C₁₂H₁₉BF₂O₂
• MW: 244.085870981216
• MDL: MFCD11617924
• CID: 1028681
• PubChem ID: 59351393
• Update Time: 2025-11-02

2-(4,4-Difluorocyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-Difluorocyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(4,4-Difluoro-1-cyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(4,4-difluorocyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4,4-Difluorocyclohex-1-enylboronic acid pinacol ester
• 4,4-Difluorocyclohexene-1-boronic Acid Pinacol Ester
• 2-(4,4-difluorocyclohex-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• QC-8767
• 4,4-Difluoro-1-cyclohexene-1-boronic acid pinacol ester
• (4,4-DIFLUOROCYCLOHEX-1-EN-1-YL)BORONIC ACID PINACOL ESTER
• WSLRIJFIFPFAFB-UHFFFAOYSA-N
• C12H19BF2O2
• 5217AJ
• AB64452
• SY029494
• AK137463
• P11182
• MFCD11617924
• DA-22056
• CS-0052278
• 1227068-84-9
• EN300-301000
• 1,3,2-DIOXABOROLANE, 2-(4,4-DIFLUORO-1-CYCLOHEXEN-1-YL)-4,4,5,5-TETRAMETHYL-
• DTXSID80731608
• SCHEMBL662074
• A855949
• Z1983020207
• 2-(4,4-Difluoro-1-cyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, AldrichCPR
• 2-(4,4-Difluorocyclohex-1-en-1-yl)-4,4,5,5-tetra methyl-1,3,2-dioxaborolane
• AKOS022172324
• BCP32085
• AS-50819
• AMY18439

• MDL： MFCD11617924
• Inchi： 1S/C12H19BF2O2/c1-10(2)11(3,4)17-13(16-10)9-5-7-12(14,15)8-6-9/h5H,6-8H2,1-4H3
• InChI Key： WSLRIJFIFPFAFB-UHFFFAOYSA-N
• SMILES： FC1(CC=C(B2OC(C)(C)C(C)(C)O2)CC1)F

Computed Properties

• Exact Mass: 244.14500
• Monoisotopic Mass: 244.1446163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 233.3±50.0 ºC (760 Torr),
• Flash Point: 94.9±30.1 ºC,
• PSA: 18.46000
• LogP: 3.36340

Additional information on 2-(4,4-Difluorocyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Research Brief on 2-(4,4-Difluorocyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1227068-84-9)

In recent years, the compound 2-(4,4-Difluorocyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1227068-84-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative is widely recognized for its utility as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including drug candidates. The unique structural features of this compound, such as the difluorocyclohexene moiety and the dioxaborolane ring, contribute to its reactivity and stability, making it a valuable tool in medicinal chemistry.

Recent studies have focused on optimizing the synthesis and applications of 2-(4,4-Difluorocyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy in the construction of fluorinated heterocycles, which are increasingly important in drug design due to their enhanced metabolic stability and bioavailability. The study highlighted the compound's role in facilitating the introduction of fluorine atoms into bioactive molecules, a strategy that has become a cornerstone in modern pharmaceutical development.

Another notable advancement involves the use of this boronic ester in the development of kinase inhibitors. Kinases are critical targets in oncology, and the ability to selectively modulate their activity is a major focus of cancer research. A recent preprint on bioRxiv detailed the incorporation of 2-(4,4-Difluorocyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane into a novel class of BTK (Bruton's tyrosine kinase) inhibitors, showing promising results in preclinical models of B-cell malignancies. The study underscored the compound's versatility in enabling the rapid diversification of chemical scaffolds.

In addition to its applications in drug discovery, this compound has also been explored in materials science. A 2024 study published in ACS Applied Materials & Interfaces investigated its use as a monomer in the synthesis of boron-containing polymers. These polymers exhibit unique optical and electronic properties, making them suitable for applications in organic electronics and sensors. The research demonstrated that the difluorocyclohexene unit enhances the thermal stability and processability of the resulting materials.

Despite its promising applications, challenges remain in the large-scale production and handling of 2-(4,4-Difluorocyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Issues such as moisture sensitivity and the need for stringent reaction conditions have been noted in several industrial reports. However, ongoing research aims to address these limitations through the development of more robust synthetic protocols and protective strategies.

In conclusion, 2-(4,4-Difluorocyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1227068-84-9) continues to be a compound of significant interest in multiple scientific disciplines. Its applications in medicinal chemistry, materials science, and beyond highlight its versatility and potential for future innovations. As research progresses, further insights into its reactivity and utility are expected to emerge, solidifying its role as a cornerstone in advanced chemical synthesis.